Cas no 3382-18-1 (6,7-Dimethoxy-3,4-dihydroisoquinoline)

6,7-Dimethoxy-3,4-dihydroisoquinoline is a key intermediate in organic synthesis, particularly for alkaloid research and pharmaceutical applications. Its dimethoxy substitution enhances reactivity and selectivity in electrophilic aromatic substitution and reduction reactions. The dihydroisoquinoline core provides a versatile scaffold for constructing complex heterocyclic compounds, making it valuable in medicinal chemistry and drug development.
6,7-Dimethoxy-3,4-dihydroisoquinoline structure
3382-18-1 structure
Product Name:6,7-Dimethoxy-3,4-dihydroisoquinoline
CAS No:3382-18-1
MF:C11H13NO2
MW:191.226423025131
MDL:MFCD00266748
CID:44085
PubChem ID:30058
Update Time:2025-06-19

6,7-Dimethoxy-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dimethoxy-3,4-dihydroisoquinoline
    • Isoquinoline, 3,4-dihydro-6,7-dimethoxy-
    • 2,3-dihydro-5,6-dimethoxyisoquinoline
    • 3,4-dihydro-6,7-dimethoxyisiquinoline
    • 3,4-dihydro-6,7-dimethoxyisoquinoline
    • 3,4-dihydro-6,7-dimethoxylsoquinoline
    • 6,7-dimethoxy-3,4-dihydro-2H-isoquinoline
    • 6,7-Dimethoxy-3,4-dihydro-isoquinoline
    • 3,4-Dihydrobackebergine
    • Dehydroheliamine
    • NSC 627588
    • NS00049234
    • 6 pound not7-Dimethoxy-3 pound not4-dihydroisoquinoline
    • EN300-104837
    • EINECS 222-185-9
    • CHEMBL1998359
    • NSLJVQUDZCZJLK-UHFFFAOYSA-N
    • FT-0645219
    • SCHEMBL251439
    • D6LM439T76
    • D5046
    • 3,4-dihydro-6,7-dimethoxy-isoquinoline
    • AMY3948
    • DTXSID90187475
    • J-650349
    • InChI=1/C11H13NO2/c1-13-10-5-8-3-4-12-7-9(8)6-11(10)14-2/h5-7H,3-4H2,1-2H
    • Oprea1_728067
    • AKOS005622725
    • NSC-627588
    • 3382-18-1
    • MFCD00266748
    • 6,7-Bis-(d3)-methoxy-3,4-dihydroisoquinoline (N-1)
    • NCI60_008813
    • A5995
    • UNII-D6LM439T76
    • BCP26090
    • J-518167
    • NSC627588
    • CS-0150551
    • DS-2063
    • AC-9612
    • DB-029200
    • STK801978
    • DTXCID00109966
    • 222-185-9
    • MDL： MFCD00266748
    • Inchi： 1S/C11H13NO2/c1-13-10-5-8-3-4-12-7-9(8)6-11(10)14-2/h5-7H,3-4H2,1-2H3
    • InChI Key： NSLJVQUDZCZJLK-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2C=NCCC=2C=1)OC

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.8A^2
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Yellow oily liquid
  • Density: 1.13
  • Melting Point: 47.0 to 51.0 deg-C
  • Boiling Point: 160°C/1mmHg(lit.)
  • Flash Point: 122 °C
  • Refractive Index: 1.5930
  • PSA: 30.82000
  • LogP: 1.11440

6,7-Dimethoxy-3,4-dihydroisoquinoline Security Information

6,7-Dimethoxy-3,4-dihydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dimethoxy-3,4-dihydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA341-5g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 98%
5g
 ￥258.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA341-20g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 98%
20g
 ￥736.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AA341-1g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 98%
1g
 ￥88.0 2022-06-10
Chemenu
CM119915-100g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 97%
100g
 $325 2021-08-06
TRC
D476553-10mg
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1
10mg
 $ 50.00 2022-06-05
TRC
D476553-50mg
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1
50mg
 $ 65.00 2022-06-05
TRC
D476553-100mg
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1
100mg
 $ 80.00 2022-06-05
Alichem
A189004996-100g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 97%
100g
 $584.08 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D87750-5g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 95%
5g
 ¥278.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D87750-1g
6,7-Dimethoxy-3,4-dihydroisoquinoline
 3382-18-1 95%
1g
 ¥98.0 2023-09-08

6,7-Dimethoxy-3,4-dihydroisoquinoline Production Method

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